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Compound of Interest

Compound Name:
Ethyl 3-(4-fluorophenyl)-5-

methylisoxazole-4-carboxylate

Cat. No.: B1322124 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the high-

throughput screening (HTS) of isoxazole libraries, a critical step in the identification of novel

therapeutic agents. Isoxazoles are a privileged heterocyclic scaffold in medicinal chemistry,

exhibiting a wide range of biological activities, including anti-inflammatory, anticancer, and

kinase inhibitory effects. This document outlines the methodologies for screening these

libraries against common drug targets and provides a framework for data analysis and hit

validation.

Application Note 1: High-Throughput Screening of
an Isoxazole Library for Anti-Cancer Activity
This application note describes a cell-based HTS campaign to identify isoxazole compounds

with cytotoxic effects against human cancer cell lines.

Representative Data from Anti-Cancer Screening
The following table summarizes
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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